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Compound of Interest

Methyl benzo[d][1,3]dioxole-4-
Compound Name:

carboxylate
CAS No.: 33842-16-9
Cat. No.: B1296325
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For Researchers, Scientists, and Drug Development Professionals

Foreword

This technical guide provides a comprehensive overview of Methyl 3,4-
methylenedioxybenzoate, a versatile aromatic ester that serves as a crucial building block in
modern organic synthesis and drug discovery. From its historical roots in the study of natural
products to its contemporary applications as a key synthetic intermediate, this document aims
to be an essential resource. We will delve into its discovery, detail its synthesis, analyze its
physicochemical and spectroscopic properties, and explore its applications, offering field-
proven insights and detailed experimental protocols to support your research and development
endeavors.

Discovery and Historical Context

The history of Methyl 3,4-methylenedioxybenzoate is intrinsically linked to the exploration of
natural products, particularly those containing the 3,4-methylenedioxyphenyl moiety. This
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structural motif is found in a variety of plant-derived compounds, most notably piperine from
black pepper, which upon hydrolysis yields piperic acid.

The parent carboxylic acid, 3,4-methylenedioxybenzoic acid (piperonylic acid), was first
prepared in 1869 by Fittig and Mielck through the oxidation of piperic acid.[1] Early methods for
the synthesis of piperonylic acid also included the oxidation of piperonal, another key natural
product derivative.[1][2]

While the exact first synthesis of Methyl 3,4-methylenedioxybenzoate is not readily
documented in easily accessible historical records, its preparation would have followed the
well-established methods of esterification available to chemists in the late 19th and early 20th
centuries. The Fischer-Speier esterification, first described in 1895, provides a direct and
efficient method for the conversion of a carboxylic acid to its corresponding ester using an
alcohol in the presence of an acid catalyst.[3] It is highly probable that the first preparations of
Methyl 3,4-methylenedioxybenzoate were achieved through such a reaction with piperonylic
acid and methanol.

In contemporary organic chemistry, Methyl 3,4-methylenedioxybenzoate has gained
prominence as a readily available starting material and intermediate in the synthesis of a wide
range of more complex molecules, particularly in the field of medicinal chemistry.[4][5]

Physicochemical and Spectroscopic Profile

A thorough understanding of the physical and chemical properties of a compound is
fundamental to its application in research and synthesis.

Physicochemical Properties
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Property Value Source
Molecular Formula CoHsO4

Molecular Weight 180.16 g/mol

CAS Number 326-56-7

Appearance White solid [6]
Melting Point 53°C [6]
Boiling Point 146 °C at 11 mmHg [7]

Soluble in common organic )
- Inferred from synthetic
Solubility solvents such as methanol, q
procedures.
ethanol, and chloroform.

Spectroscopic Analysis

The structural elucidation of Methyl 3,4-methylenedioxybenzoate is confirmed through various
spectroscopic techniques.

The proton NMR spectrum provides characteristic signals for the aromatic protons, the
methylenedioxy protons, and the methyl ester protons.

« H NMR (CDCls, 500 MHz) & (ppm): 7.55 (dd, J = 8.1, 1.7 Hz, 1H), 7.42 (d, J = 1.7 Hz, 1H),
6.84 (d, J = 8.1 Hz, 1H), 6.03 (s, 2H), 3.89 (s, 3H).

The carbon NMR spectrum shows distinct resonances for each carbon atom in the molecule.

e 13C NMR (CDCls, 125 MHz) & (ppm): 166.5, 151.6, 147.9, 125.1, 124.6, 108.3, 108.0, 101.7,
52.0.

The IR spectrum displays characteristic absorption bands for the functional groups present.

e IR (KBr, cm~1): A strong absorption band around 1720 cm~? corresponding to the C=0
stretching of the ester group. Bands in the region of 1250-1040 cm~1 are indicative of the C-
O stretching of the ester and the methylenedioxy group. Aromatic C-H stretching is observed
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around 3100-3000 cm~1, and C=C stretching vibrations of the benzene ring appear in the
1600-1450 cm~1 region.

Electron ionization mass spectrometry (EI-MS) results in fragmentation patterns that are
characteristic of the molecule's structure.

e MS (EI, 70 eV) m/z (%): The molecular ion peak [M]* is expected at m/z 180. Key fragment
ions would include the loss of the methoxy group ([M-31]*) to give the acylium ion at m/z
149, which is often the base peak. Further fragmentation of the aromatic ring can also be

observed.

Synthesis of Methyl 3,4-methylenedioxybenzoate

The most common and efficient laboratory synthesis of Methyl 3,4-methylenedioxybenzoate
originates from the natural product derivative, piperonal. The overall synthetic strategy involves
two main transformations: the oxidation of the aldehyde functionality of piperonal to a
carboxylic acid, followed by the esterification of the resulting piperonylic acid.

Oxidation Esterification
Piperonal (e.g., KMnO4 or Yamada's Procedure) p| Piperonylic Acid e.g., Fischer-Speier Gllethyl 3,4—methylenedioxybenzoate]

Condensation
Hydrazinolysis
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( | - /
J/ - k

Click to download full resolution via product page

Caption: Role as a synthetic intermediate.

Natural Product Synthesis

The 3,4-methylenedioxyphenyl unit is a common feature in many natural products. Methyl 3,4-
methylenedioxybenzoate can serve as a starting material or a model compound in the total
synthesis of such molecules.
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Other Potential Applications

While less documented, its structural features suggest potential applications in other fields:

» Fragrance and Flavor Industry: Although some sources indicate it is not for fragrance use,
the related compound piperonal (heliotropin) has a distinct cherry-almond scent. The ester
may have interesting olfactory properties, though it is not widely listed as a fragrance
ingredient.

o Materials Science: Aromatic esters can be used as monomers or additives in the synthesis of
polymers, potentially imparting specific properties such as UV stability or altered mechanical
characteristics.

Conclusion

Methyl 3,4-methylenedioxybenzoate is a compound with a rich history tied to the chemistry of
natural products. Its straightforward synthesis from readily available starting materials,
combined with its versatile chemical reactivity, has established it as a valuable tool in modern
organic synthesis. While its primary application to date has been in the realm of drug discovery
as a key building block for complex bioactive molecules, its potential in other areas of chemical
science remains an avenue for further exploration. This guide has provided a comprehensive
overview of its discovery, synthesis, properties, and applications, with the aim of facilitating its
effective use in the laboratory and inspiring new avenues of research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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